Cas no 1156895-98-5 (4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride)

• Product Name: 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride
• CAS No: 1156895-98-5
• MF: C₁₃H₁₆ClF₃N₂O
• MW: 308.727152824402
• MDL: MFCD09863409
• CID: 5054999
• PubChem ID: 42947896
• Update Time: 2025-05-28

4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)benzamide hydrochloride
• Z317046612
• 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)benzamide;hydrochloride
• 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride

• MDL： MFCD09863409
• Inchi： 1S/C13H15F3N2O.ClH/c14-13(15,16)8-18-12(19)10-3-1-9(2-4-10)7-17-11-5-6-11;/h1-4,11,17H,5-8H2,(H,18,19);1H
• InChI Key： IFCRSDNBOHYJFT-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC(C1C=CC(=CC=1)CNC1CC1)=O)(F)F

Computed Properties

• Exact Mass: 308.09
• Monoisotopic Mass: 308.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride

Comprehensive Overview of 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride (CAS No. 1156895-98-5)

The compound 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride (CAS No. 1156895-98-5) is a chemically synthesized small molecule with significant potential in pharmaceutical research and development. This benzamide derivative features a cyclopropylamino moiety and a trifluoroethyl group, which are critical for its biological activity. Researchers are increasingly interested in this compound due to its unique structural properties and potential applications in drug discovery.

In recent years, the demand for novel small molecule inhibitors and pharmacological probes has surged, driven by advancements in precision medicine and targeted therapies. 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride has garnered attention for its potential role in modulating specific biological pathways. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. This compound is often explored in the context of kinase inhibition and receptor binding assays, aligning with current trends in cancer research and neurodegenerative disease studies.

The synthesis of 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride involves multi-step organic reactions, including amide coupling and reductive amination. These processes are optimized to achieve high purity and yield, which are essential for reliable experimental results. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity. The presence of the trifluoroethyl group contributes to its metabolic stability, a key consideration in drug design.

One of the most frequently asked questions about this compound is its mechanism of action and biological targets. While detailed studies are ongoing, preliminary data suggest interactions with protein kinases and G-protein-coupled receptors (GPCRs). These findings position 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride as a promising candidate for further investigation in signal transduction research. Additionally, its cyclopropyl ring may influence its binding affinity and selectivity, a topic of interest in medicinal chemistry.

From an industrial perspective, the scalability of synthesizing 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride is a critical factor. Pharmaceutical companies and contract research organizations (CROs) are keen on optimizing production processes to meet the growing demand for this compound. Its application in high-throughput screening (HTS) and lead optimization further underscores its value in drug development pipelines.

In conclusion, 4-(Cyclopropylamino)methyl-N-(2,2,2-trifluoroethyl)benzamide Hydrochloride (CAS No. 1156895-98-5) represents a versatile and pharmacologically relevant molecule. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing precision medicine and drug discovery efforts.